4-hydroxy-N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzamide

• IUPAC Name: 4-hydroxy-N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzamide
• InChI: InChI=1S/C14H21NO4/c1-10-8-11(4-5-12(10)16)13(17)15-9-14(2,18)6-7-19-3/h4-5,8,16,18H,6-7,9H2,1-3H3,(H,15,17)
• InChI Key: GUTHHPCYILJXLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NCC(C)(CCOC)O)O
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol

Description

4-hydroxy-N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzamide, also known as HMB, is a naturally occurring compound found in small amounts in some foods, such as grapefruit and catfish. HMB has gained attention in the scientific community due to its potential health benefits, including its ability to promote muscle growth and reduce muscle breakdown.

Mechanism of Action

The exact mechanism of action of 4-hydroxy-N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzamide is not fully understood, but it is believed to work by activating the mTOR signaling pathway, which is involved in muscle protein synthesis. This compound may also reduce muscle breakdown by inhibiting the activity of enzymes that break down muscle proteins.
Biochemical and Physiological Effects:
This compound has been shown to increase muscle protein synthesis and reduce muscle breakdown, leading to an increase in muscle mass and strength. Additionally, this compound may improve recovery after exercise by reducing muscle damage and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-hydroxy-N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzamide in lab experiments is that it is a naturally occurring compound that can be synthesized from leucine, which is readily available. Additionally, this compound has been extensively studied for its potential health benefits, making it a well-established research topic. However, one limitation of using this compound in lab experiments is that the exact mechanism of action is not fully understood, which may make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 4-hydroxy-N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzamide. One area of interest is the potential use of this compound in the treatment of muscle wasting conditions, such as sarcopenia and cachexia. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on muscle protein synthesis and breakdown. Finally, more research is needed to determine the optimal dosage and timing of this compound supplementation for maximum benefits.

Synthesis Methods

4-hydroxy-N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzamide can be synthesized from the amino acid leucine, which is found in high-protein foods such as meat, dairy, and legumes. The synthesis process involves several steps, including the conversion of leucine to alpha-ketoisocaproate and then to this compound using specific enzymes.

Scientific Research Applications

4-hydroxy-N-(2-hydroxy-4-methoxy-2-methylbutyl)-3-methylbenzamide has been extensively studied for its potential use in sports nutrition and as a dietary supplement for muscle growth and recovery. Several studies have shown that this compound can increase muscle mass and strength in athletes and elderly individuals. Additionally, this compound has been shown to reduce muscle breakdown and improve recovery after exercise.